3-(2-Methylphenyl)-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine

• Molecular Formula: C22H16N4
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 3-(2-methylphenyl)-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine
• InChI: InChI=1S/C22H16N4/c1-15-9-5-6-12-17(15)21-23-24-22-19-14-8-7-13-18(19)20(25-26(21)22)16-10-3-2-4-11-16/h2-14H,1H3
• InChI Key: JOLWZLSDOZTCND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C3N2N=C(C4=CC=CC=C43)C5=CC=CC=C5

Description

3-(2-Methylphenyl)-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine is a heterocyclic compound that belongs to the class of phthalazines Phthalazines are known for their significant biological activities and pharmacological properties

Preparation Methods

The synthesis of 3-(2-Methylphenyl)-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine typically involves the following steps:

Synthetic Routes: The compound can be synthesized using a multi-step process that includes the formation of the triazole ring followed by its fusion with the phthalazine moiety.

Reaction Conditions: The reactions are usually carried out under reflux conditions in the presence of catalysts such as acetic acid or sulfuric acid.

Industrial Production Methods: Industrial production may involve the use of continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

3-(2-Methylphenyl)-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions with halogens, alkyl groups, or other substituents in the presence of appropriate catalysts.

Major Products: The major products formed from these reactions include various substituted triazolo[3,4-a]phthalazines with different functional groups.

Scientific Research Applications

3-(2-Methylphenyl)-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as an antimicrobial and anticancer agent in various biological studies.

Medicine: It is being investigated for its potential use in the treatment of diseases such as cancer and bacterial infections.

Industry: The compound is used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(2-Methylphenyl)-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine involves:

Molecular Targets: The compound targets specific enzymes and receptors in the biological system, such as VEGFR-2 and c-Met kinases.

Pathways Involved: It interferes with signaling pathways involved in cell proliferation and survival, leading to the inhibition of cancer cell growth and the induction of apoptosis.

Comparison with Similar Compounds

3-(2-Methylphenyl)-6-phenyl-[1,2,4]triazolo[3,4-a]phthalazine can be compared with other similar compounds:

Similar Compounds: Compounds such as 3-methyl-1,2,4-triazolo[3,4-a]phthalazine and other triazolo[3,4-a]phthalazine derivatives.

Uniqueness: The unique structural features and functional groups of this compound contribute to its distinct biological activities and potential therapeutic applications.